Cas no 1351648-25-3 (N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide)

• Product Name: N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide
• CAS No: 1351648-25-3
• MF: C₂₅H₂₈N₂O₃S
• MW: 436.566425323486
• CID: 6424265
• PubChem ID: 56764009
• Update Time: 2025-11-06

N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide
• N-(2-phenylethyl)-2-(4-propan-2-ylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• F5854-0406
• 1351648-25-3
• VU0523765-1
• N-(2-phenylethyl)-2-[4-(propane-2-sulfonyl)phenyl]-N-[(pyridin-2-yl)methyl]acetamide
• 2-(4-(isopropylsulfonyl)phenyl)-N-phenethyl-N-(pyridin-2-ylmethyl)acetamide
• AKOS024522290

• Inchi： 1S/C25H28N2O3S/c1-20(2)31(29,30)24-13-11-22(12-14-24)18-25(28)27(19-23-10-6-7-16-26-23)17-15-21-8-4-3-5-9-21/h3-14,16,20H,15,17-19H2,1-2H3
• InChI Key： OCXRHOKIBNNTDT-UHFFFAOYSA-N
• SMILES： C(N(CCC1=CC=CC=C1)CC1=NC=CC=C1)(=O)CC1=CC=C(S(C(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 436.18206393g/mol
• Monoisotopic Mass: 436.18206393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.7Ų

Additional information on N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide

Comprehensive Overview of N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide (CAS No. 1351648-25-3)

In the realm of pharmaceutical and chemical research, N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide (CAS No. 1351648-25-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and pyridinyl functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for targeting specific biological pathways.

The compound's chemical structure features a phenylethyl moiety linked to a pyridin-2-yl group, further connected to a propane-2-sulfonyl phenylacetamide backbone. This arrangement suggests potential pharmacokinetic advantages, such as improved solubility or membrane permeability. Recent studies have highlighted its relevance in medicinal chemistry, where it serves as a scaffold for designing novel small-molecule inhibitors. Given the growing demand for precision medicine, compounds like 1351648-25-3 are increasingly scrutinized for their therapeutic potential.

One of the most searched questions in AI-driven drug discovery platforms revolves around the structure-activity relationship (SAR) of such compounds. Scientists are keen to understand how modifications to the sulfonyl or pyridinyl groups might enhance binding affinity or reduce off-target effects. Additionally, the compound's synthetic accessibility is a hot topic, as researchers seek cost-effective and scalable routes for its production. These inquiries align with broader trends in computational chemistry, where machine learning models are employed to predict molecular properties.

From an SEO perspective, keywords like "sulfonyl-containing compounds", "pyridine derivatives in drug design", and "CAS 1351648-25-3 applications" are frequently queried. This reflects the compound's niche yet growing relevance in biopharmaceutical circles. Moreover, discussions on green chemistry often cite the need for eco-friendly synthesis of such molecules, addressing concerns about sustainable manufacturing. By integrating these user-centric topics, this overview aims to bridge the gap between technical research and industry trends.

In conclusion, N-(2-phenylethyl)-2-4-(propane-2-sulfonyl)phenyl-N-(pyridin-2-yl)methylacetamide represents a promising avenue for innovative therapeutics. Its multifunctional architecture and tunable properties make it a subject of ongoing exploration. As high-throughput screening and AI-aided design continue to evolve, compounds like 1351648-25-3 will likely play a pivotal role in shaping the future of targeted drug development.